Cas no 55479-94-2 (2-(hydroxymethyl)benzaldehyde)

2-(Hydroxymethyl)benzaldehyde is a versatile aromatic aldehyde with a hydroxymethyl substituent at the ortho position. This compound is particularly valuable in organic synthesis due to its bifunctional reactivity, offering both aldehyde and hydroxyl groups for further derivatization. It serves as a key intermediate in the preparation of pharmaceuticals, agrochemicals, and fine chemicals. The presence of the hydroxymethyl group enhances its solubility in polar solvents, facilitating reactions under mild conditions. Its structural features make it suitable for constructing heterocyclic frameworks and chiral ligands. The compound’s stability and well-defined reactivity profile ensure consistent performance in multi-step synthetic routes.

2-(hydroxymethyl)benzaldehyde structure

Product Name:2-(hydroxymethyl)benzaldehyde

CAS No:55479-94-2

MF:C₈H₈O₂

MW:136.147922515869

CID:839219

PubChem ID:184728

Update Time:2026-04-29

2-(hydroxymethyl)benzaldehyde Chemical and Physical Properties

Names and Identifiers

- Benzaldehyde, 2-(hydroxymethyl)-
- 2-(HYDROXY METHYL) BENZALDEHYDE
- alpha-hydroxy-o-tolualdehyde
- o-Hydroxymethylbenzaldehyde
- 2-(hydroxymethyl)benzaldehyde

Experimental Properties

Boiling Point: 104-105 ºC (0.5 Torr)
Refractive Index: 1.5355 (19.5 ºC)

2-(hydroxymethyl)benzaldehyde Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Crysdot LLC	CD12061515-250mg	2-(Hydroxymethyl)benzaldehyde	55479-94-2	97%	250mg	$485	2024-07-18
Crysdot LLC	CD12061515-1g	2-(Hydroxymethyl)benzaldehyde	55479-94-2	97%	1g	$936	2024-07-18
A2B Chem LLC	AG31848-50mg	2-(Hydroxymethyl)benzaldehyde	55479-94-2	95%	50mg	$298.00	2024-04-19
A2B Chem LLC	AG31848-100mg	2-(Hydroxymethyl)benzaldehyde	55479-94-2	95%	100mg	$427.00	2024-04-19
A2B Chem LLC	AG31848-250mg	2-(Hydroxymethyl)benzaldehyde	55479-94-2	95%	250mg	$593.00	2024-04-19
A2B Chem LLC	AG31848-500mg	2-(Hydroxymethyl)benzaldehyde	55479-94-2	95%	500mg	$914.00	2024-04-19
A2B Chem LLC	AG31848-1g	2-(Hydroxymethyl)benzaldehyde	55479-94-2	95%	1g	$1162.00	2024-04-19
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1448820-1g	2-(Hydroxymethyl)benzaldehyde	55479-94-2	97%	1g	￥27525.00	2024-05-09
A2B Chem LLC	AG31848-2.5g	2-(Hydroxymethyl)benzaldehyde	55479-94-2	95%	2.5g	$2246.00	2024-04-19
A2B Chem LLC	AG31848-5g	2-(Hydroxymethyl)benzaldehyde	55479-94-2	95%	5g	$3304.00	2024-04-19